trans-4-Trifluoromethyl-cyclohexylamine hydrochloride

• IUPAC Name: 4-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C7H12F3N.ClH/c8-7(9,10)5-1-3-6(11)4-2-5;/h5-6H,1-4,11H2;1H
• InChI Key: XGJNSCILISPYRX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(F)(F)F)N.Cl
• Molecular Formula: C7H13ClF3N
• Molecular Weight: 203.63 g/mol
• CAS RN: 1218943-32-8, 2089630-84-0

Description

“trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” is a chemical compound with the formula C7H13ClF3N. It is a white solid and is used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of “trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” consists of a cyclohexylamine ring with a trifluoromethyl group attached to the 4th carbon atom. The hydrochloride indicates that it’s a salt form of the base compound.

Chemical Reactions Analysis

The specific chemical reactions involving “trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” are not detailed in the available resources. It’s likely involved in various organic synthesis reactions due to its structure.

Physical And Chemical Properties Analysis

“trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” is a white solid. It has a molecular weight of 203.63. Other physical and chemical properties like melting point, boiling point, etc., are not specified in the available resources.

Scientific Research Applications

Metabolite Analysis in Various Species
Research on cyclohexylamine, closely related to trans-4-Trifluoromethyl-cyclohexylamine hydrochloride, has shown that cyclohexylamine is metabolized to a minor extent, with metabolism primarily through hydroxylation of the cyclohexane ring in rats, deamination in humans, and both ring hydroxylation and deamination in guinea pigs and rabbits. These findings suggest potential pathways for the metabolism of trans-4-Trifluoromethyl-cyclohexylamine hydrochloride across different species, highlighting its metabolic stability and the minor role of metabolites in its overall pharmacokinetics (Renwick & Williams, 1972).

Synthetic Applications
An efficient and safe method for the multigram synthesis of trans-2-(Trifluoromethyl)cyclopropylamine, similar in structure to trans-4-Trifluoromethyl-cyclohexylamine hydrochloride, was developed. This synthesis, starting from 4,4,4-trifluorobut-2-enoic acid, underscores the potential for developing novel synthetic routes for the production of trans-4-Trifluoromethyl-cyclohexylamine hydrochloride and related compounds, which could be valuable in various chemical syntheses (Yarmolchuk et al., 2012).

Stereochemical Studies
Stereochemical aspects of the formation and trifluoroacetolysis of some allylic bis(trimethylsilyl)cyclohexenes provide insight into the stereochemical behavior of cyclohexene derivatives, which could be extrapolated to understand the reactivity and stability of trans-4-Trifluoromethyl-cyclohexylamine hydrochloride under similar conditions. These studies help in understanding how different substituents and stereochemistry affect the chemical behavior of cyclohexylamine derivatives (Wickham & Kitching, 1983).

Photochemical Properties
The photochemical behavior of trans-4-(N-arylamino)stilbenes, by extension, informs about the photochemical properties that could be exhibited by trans-4-Trifluoromethyl-cyclohexylamine hydrochloride derivatives. Understanding these properties is crucial for applications in photochemistry and the development of light-responsive materials (Yang et al., 2004).

Mechanism of Action

The mechanism of action of “trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” is not specified in the available resources. It’s likely dependent on the specific chemical reaction it’s involved in.

Safety and Hazards

The compound is classified as dangerous and hazardous. It can cause severe skin burns and eye damage (H314), and it’s flammable (H226). Proper safety measures should be taken while handling this compound.

Future Directions

The future directions of “trans-4-Trifluoromethyl-cyclohexylamine hydrochloride” are not specified in the available resources. It’s likely to be used in various organic synthesis reactions and the development of new compounds.

Synthesis routes and methods

Procedure details

A solution of benzyl(4-trifluoromethylcyclohexyl)amine (Preparation 4) (1.48 g, 5.73 mmol) in MeOH (150 mL) was passed through an H-Cube at 100° C. fitted with a 10% Pd/C CatCart and on full H2 mode. The volume was reduced to 50 mL and 4M HCl in dioxane (1.43 mL) was added. The precipitate was filtered, the filtrate collected and the solvent removed in vacuo. The resulting residue was triturated with acetone to give the title compound: δH (CD3OD) 1.41-1.53 (4H, m), 2.03-2.25 (5H, m), 3.07-3.15 (1H, m).